![molecular formula C8H12N2O B2635573 5-Propoxypyridin-3-amine CAS No. 1563533-46-9](/img/structure/B2635573.png)
5-Propoxypyridin-3-amine
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Overview
Description
5-Propoxypyridin-3-amine is a chemical compound with the molecular formula C8H12N2O . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 5-Propoxypyridin-3-amine consists of a pyridine ring with an amine (-NH2) group at the 3-position and a propoxy (-OCH2CH2CH3) group at the 5-position . The molecular weight is 152.19 .
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored pyridin-3-amine derivatives as potential anti-inflammatory agents. These compounds may inhibit inflammatory pathways, making them promising candidates for drug development .
- Adhesion Strength Enhancers : Pyridin-3-amine derivatives have been evaluated as hardeners in adhesives and coatings. Machine-learning models predict their effectiveness in improving wet adhesion strength .
Medicinal Chemistry and Drug Development
Materials Science and Surface Coatings
Mechanism of Action
Target of Action
Pyridine-containing compounds, which include 5-propoxypyridin-3-amine, have been noted for their medicinal applications such as antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic, and anticancer
Mode of Action
It’s known that pyridine derivatives can exhibit cytotoxic properties against tumor cells due to ortho-position at a nitrogen atom with the impact of methyl substitution on the pyridine ring in 4 or 5 positions . The exact interaction of 5-Propoxypyridin-3-amine with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Pyrimidine and its fused derivatives, which include pyridine, have been found to inhibit protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism . .
Pharmacokinetics
The pharmacokinetic properties of a drug molecule, including its ADME properties, are crucial in determining its bioavailability
Result of Action
Pyridine derivatives have been found to exhibit anti-proliferative effects against certain cell lines . The specific molecular and cellular effects of 5-Propoxypyridin-3-amine’s action are subjects of ongoing research.
Action Environment
It’s known that the environment can significantly impact the action of drug molecules
properties
IUPAC Name |
5-propoxypyridin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c1-2-3-11-8-4-7(9)5-10-6-8/h4-6H,2-3,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSMNREXQFCTCAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CN=CC(=C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Propoxypyridin-3-amine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.